Cas no 79-88-9 (Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-)

Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- structure
79-88-9 structure
Product Name:Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
CAS No:79-88-9
MF:C13H12N2O4S
MW:292.310381889343
CID:570956
PubChem ID:66236
Update Time:2025-04-19

Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
    • 2-methyl-5-nitro-N-phenylbenzenesulfonamide
    • 4-nitro-N-phenyltoluene-2-sulphonamide
    • 4-NITROTOLUENESULFANILIDE
    • 4-NITRO-N-PHENYLTOLUENE-2-SULFONAMIDE
    • 4-nitro-toluene-2-sulfonic acid anilide
    • 4-Nitro-toluol-2-sulfonsaeure-anilid
    • 5-Nitro-2-methyl-benzolsulfonsaeure-anilid
    • EINECS 201-230-6
    • SR-01000402052-1
    • SR-01000402052
    • AKOS001606989
    • 2-Methyl-5-nitro-N-phenylbenzene-1-sulfonamide
    • FT-0619306
    • Benzenesulfonamide, 2-methyl-5-nitro-N-phenyl-
    • 79-88-9
    • W-109279
    • NS00038056
    • DTXSID8058825
    • SCHEMBL7572373
    • Inchi: 1S/C13H12N2O4S/c1-10-7-8-12(15(16)17)9-13(10)20(18,19)14-11-5-3-2-4-6-11/h2-9,14H,1H3
    • InChI Key: YBHDHKAUAAYLDS-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 292.05200
  • Monoisotopic Mass: 292.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.37000
  • LogP: 4.38100
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